Cas no 2090445-51-3 ()

• CAS No: 2090445-51-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5895364
• PubChem ID: 94390621
• Update Time: 2024-02-01

Chemical and Physical Properties

Names and Identifiers

• EN300-715214
• rac-(2R,5S)-5-[(dimethylamino)methyl]oxolane-2-carboxylic acid
• 2090445-51-3

• Inchi： 1S/C8H15NO3/c1-9(2)5-6-3-4-7(12-6)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
• InChI Key： QHEPHCWTYRTHAJ-NKWVEPMBSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CN(C)C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 287.9±25.0 °C(Predicted)
• pka: 3.32±0.40(Predicted)